Cas no 1794987-59-9 ({[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1794987-59-9
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5324171
• Update Time: 2025-10-30

{[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• {[(2-BROMOPHENYL)METHYL]CARBAMOYL}METHYL 2-(4-ETHOXYPHENYL)ACETATE
• 2-[(2-bromobenzyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• [2-[(2-bromophenyl)methylamino]-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• STL194438
• 2-((2-bromobenzyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
• {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C19H20BrNO4/c1-2-24-16-9-7-14(8-10-16)11-19(23)25-13-18(22)21-12-15-5-3-4-6-17(15)20/h3-10H,2,11-13H2,1H3,(H,21,22)
• InChI Key： RUOURBZSELSFLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNC(COC(CC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 424
• XLogP3: 3.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

Recent Advances in the Study of {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS: 1794987-59-9)

The compound {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS: 1794987-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential application as an anti-inflammatory agent, with several research groups exploring its efficacy in preclinical models of chronic inflammation.

In addition to its anti-inflammatory properties, recent studies have also highlighted the compound's potential in oncology. Researchers have reported that {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate demonstrates inhibitory effects on cancer cell proliferation in vitro. The mechanism appears to involve modulation of key signaling pathways that regulate cell cycle progression and apoptosis. These findings position the compound as a candidate for further development in cancer therapeutics.

The synthesis and optimization of {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved bioavailability and reduced toxicity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to the compound's biological activity, providing valuable insights for future drug design efforts.

Pharmacokinetic studies have further elucidated the compound's behavior in vivo. Data indicate that {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate exhibits favorable absorption and distribution profiles, with moderate metabolic stability. These properties, combined with its low toxicity profile, suggest that the compound could be a viable candidate for clinical development.

Despite these promising findings, challenges remain in the development of {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate as a therapeutic agent. Issues such as formulation stability and scalability of synthesis need to be addressed to facilitate its transition from the laboratory to clinical trials. Ongoing research is focused on overcoming these hurdles to unlock the full potential of this compound.

In conclusion, {[(2-Bromophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS: 1794987-59-9) represents a promising avenue for drug discovery, with applications spanning anti-inflammatory and anticancer therapies. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.